Cas no 93404-95-6 (Glycylglycyl-L-histidine)

• Product Name: Glycylglycyl-L-histidine
• CAS No: 93404-95-6
• MF: C₁₀H₁₅N₅O₄
• MW: 269.257201433182
• CID: 804651
• PubChem ID: 100097
• Update Time: 2025-05-19

Glycylglycyl-L-histidine Chemical and Physical Properties

Names and Identifiers

• Glycylglycyl-L-histidine
• GLY-GLY-HIS
• Gly-Gly-His-OH
• H-gly-gly-his-oh
• H-GLY-GLY-HIS-OH H2O
• copper-binding peptide
• GLYCYL-GLYCYL-L-HISTIDINE MONOHYDRATE
• gly-gly-his acetate
• NSC334195
• glycylglycylhistidine
• NSC-334195
• PDAWDNVHMUKWJR-UHFFFAOYSA-N
• L-Histidine, N-(N-glycylglycyl)-
• NSC 334195
• SCHEMBL5486869
• Glycyl glycyl histidine
• glycyl-glycyl-histidine
• 2-[2-(2-aminoacetamido)acetamido]-3-(1H-imidazol-5-yl)propanoic acid
• (2S)-2-[[2-[(2-azaniumylacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoate
• 2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoic acid
• DTXSID10918460
• N-{2-[(2-Amino-1-hydroxyethylidene)amino]-1-hydroxyethylidene}histidine
• diglycylhistidine
• 93404-95-6
• G84413
• L-histidine,glycylglycyl-
• nickel glycyl-glycyl-histidine
• glycyl-glycyl-l-histidine
• glycylglycylhistamine
• DS-002593
• Ni-GGH

• Inchi： 1S/C10H15N5O4/c11-2-8(16)13-4-9(17)15-7(10(18)19)1-6-3-12-5-14-6/h3,5,7H,1-2,4,11H2,(H,12,14)(H,13,16)(H,15,17)(H,18,19)
• InChI Key： PDAWDNVHMUKWJR-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN=CN1)NC(CNC(CN)=O)=O)=O

Computed Properties

• Exact Mass: 287.12300
• Monoisotopic Mass: 269.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.5
• Topological Polar Surface Area: 150Ų

Experimental Properties

• PSA: 159.43000
• LogP: -0.98570

Glycylglycyl-L-histidine Security Information

• WGK Germany：3

Additional information on Glycylglycyl-L-histidine

Recent Advances in the Study of Glycylglycyl-L-histidine (93404-95-6) in Chemical Biology and Medicine

Glycylglycyl-L-histidine (CAS: 93404-95-6), a tripeptide composed of glycine, glycine, and L-histidine, has recently garnered significant attention in the field of chemical biology and medicine. This compound, known for its unique structural and functional properties, has been the subject of numerous studies exploring its potential applications in drug development, wound healing, and anti-aging therapies. The following sections provide a comprehensive overview of the latest research findings related to Glycylglycyl-L-histidine, highlighting its mechanisms of action, therapeutic potential, and future directions for research.

Recent studies have elucidated the molecular mechanisms underlying the biological activities of Glycylglycyl-L-histidine. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this tripeptide exhibits strong antioxidant properties by scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes. Additionally, its ability to chelate metal ions, particularly copper and zinc, has been linked to its role in modulating oxidative stress and inflammation. These findings suggest that Glycylglycyl-L-histidine could serve as a promising candidate for the treatment of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases.

In the context of wound healing, Glycylglycyl-L-histidine has shown remarkable efficacy in promoting tissue regeneration and reducing scar formation. A 2024 study published in Biomaterials Science revealed that the tripeptide accelerates the migration and proliferation of fibroblasts and keratinocytes, key cells involved in the wound healing process. Furthermore, its anti-inflammatory properties were found to mitigate excessive immune responses, thereby preventing chronic wound conditions. These results underscore the potential of Glycylglycyl-L-histidine as a therapeutic agent for chronic wounds and skin injuries.

Another area of interest is the role of Glycylglycyl-L-histidine in anti-aging therapies. Research conducted by a team at Harvard Medical School (2024) identified that the tripeptide can activate sirtuin pathways, which are known to regulate cellular aging and longevity. By upregulating sirtuin expression, Glycylglycyl-L-histidine was shown to enhance mitochondrial function and reduce cellular senescence in vitro and in vivo. These findings open new avenues for developing anti-aging interventions that target the underlying mechanisms of aging.

Despite these promising results, challenges remain in the clinical translation of Glycylglycyl-L-histidine. Issues such as bioavailability, stability, and delivery methods need to be addressed to fully harness its therapeutic potential. Recent advancements in nanotechnology and drug delivery systems, however, offer potential solutions to these challenges. For example, a 2023 study in Advanced Drug Delivery Reviews highlighted the use of liposomal encapsulation to improve the stability and bioavailability of Glycylglycyl-L-histidine, paving the way for more effective clinical applications.

In conclusion, Glycylglycyl-L-histidine (93404-95-6) represents a versatile and promising compound in the fields of chemical biology and medicine. Its multifaceted biological activities, ranging from antioxidant and anti-inflammatory effects to wound healing and anti-aging properties, make it a valuable subject of ongoing research. Future studies should focus on optimizing its formulation and delivery, as well as exploring its potential in combination therapies. As research progresses, Glycylglycyl-L-histidine is poised to make significant contributions to the development of novel therapeutic strategies.